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Sonolisib (PX-866) Profile Summary

The table below summarizes the core information available for Sonolisib:

Attribute Description
Drug Type Small molecule drug [1]
Synonyms DJM-166, DIM-2-166, NSC-722134 [1]

Mechanism of
Action

Primary Target

R&D Status

Reported IC50
Values

Pan-Class | PI3K inhibitor; inhibits multiple isoforms (PI3Ka, 3, , y) of the
Phosphatidylinositol 3-kinase family [2] [3] [1].

PISK/AKT/mTOR signaling pathway [2] [4]
Discontinued (Highest Phase: Phase 2) [1]

PI3Ka: 0.1 nM, PI3Kd: 2.9 nM, PI3Ky: 1 nM, PI3K[: >300 nM (Note: Specific
assay conditions not provided) [3]

Reported Preclinical Findings

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s548420?utm_src=pdf-body
https://www.smolecule.com/products/s548420?utm_src=pdf-interest
https://www.smolecule.com/products/s548420?utm_src=pdf-body
https://www.smolecule.com/products/s548420?utm_src=pdf-body
https://synapse.patsnap.com/drug/65e8e760b6a64b119788813a7c539ce9
https://synapse.patsnap.com/drug/65e8e760b6a64b119788813a7c539ce9
https://pmc.ncbi.nlm.nih.gov/articles/PMC12189650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10241926/
https://synapse.patsnap.com/drug/65e8e760b6a64b119788813a7c539ce9
https://pmc.ncbi.nlm.nih.gov/articles/PMC12189650/
https://molecular-cancer.biomedcentral.com/articles/10.1186/s12943-023-01827-6
https://synapse.patsnap.com/drug/65e8e760b6a64b119788813a7c539ce9
https://pmc.ncbi.nlm.nih.gov/articles/PMC10241926/
https://www.smolecule.com/products/s548420?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Search results indicate Sonelisib was investigated in preclinical models, but specific experimental details

and raw data are not available in the searched literature.

¢ In Medulloblastoma: Research indicated that PI3K pathway upregulation is seen in
medulloblastoma. Treatment with pictilisib (GDC-0941), another PI3K inhibitor, impaired cell migration
and tumor growth, suggesting the potential therapeutic role of PI3K inhibition in this cancer [2]. While
this finding is not directly about Sonolisib, it demonstrates the context of PI3K inhibitor research in
brain cancers.

¢ General Preclinical Evidence: A review noted that there is a "multitude of preclinical evidence
showing the effectiveness of PI3K inhibitors" in cancers with hyperactivation of the PI3K pathway [2].
However, it does not detail specific studies performed with Sonolisib.

Sonolisib Clinical Development History

The following table lists the cancer indications for which Senelisib advanced to Phase 2 clinical trials, per

the database record [1]:

Indication Phase Location
BRAF-mutation brain cancer Phase 2 United States
Unresectable Melanoma Phase 2 United States
Metastatic castration-resistant prostate cancer Phase 2 Canada

Glioblastoma Multiforme Phase 2 Canada

Metastatic Colorectal Carcinoma Phase 2 United States & Canada
Sqguamous cell carcinoma of head and neck (metastatic) Phase 2 United States & Canada
Non-Small Cell Lung Cancer Phase 2 United States & Canada

PIBK/AKT/mTOR Pathway and Sonolisib's Mechanism
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Sonolisib is a pan-PI3K inhibitor that targets the PI3K/AKT/mTOR (PAM) pathway, a crucial intracellular
signaling network frequently dysregulated in cancer [4] [5]. The following diagram illustrates this pathway

and Sonelisib's point of inhibition.
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Sonolisib inhibits the PI3K enzyme, blocking downstream oncogenic signaling. The pathway illustrates key

components and regulatory feedback, including the tumor suppressor PTEN.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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